Cas no 1177311-87-3 (5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid)

• Product Name: 5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid
• CAS No: 1177311-87-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1085765
• PubChem ID: 28063108
• Update Time: 2025-04-20

5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid
• 5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid
• 6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylicacid
• EN300-1663126
• CXB31187
• AKOS006311712
• CS-0271704
• 6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid, AldrichCPR
• G50281
• 1177311-87-3
• DTXSID40650785

• MDL： MFCD09864206
• Inchi： 1S/C8H11N3O2/c12-8(13)7-10-9-6-4-2-1-3-5-11(6)7/h1-5H2,(H,12,13)
• InChI Key： FLFCMTLBRUFPTL-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2CCCCCN21)=O

Computed Properties

• Exact Mass: 181.085
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 439.4±28.0 °C at 760 mmHg
• Flash Point: 219.6±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)